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Compound of Interest

Compound Name: Nadph tetrasodium salt

Cat. No.: B1256519

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotinamide adenine dinucleotide phosphate, reduced form (NADPH), is a critical coenzyme in
numerous biological processes, acting as a primary electron donor in reductive biosynthesis
and antioxidant defense. The tetrasodium salt of NADPH is a stable, solid form that is readily
soluble in aqueous solutions. Accurate preparation of NADPH stock solutions is paramount for
reliable and reproducible experimental results in various applications, including enzymatic
assays, cell-based studies, and drug metabolism screening. This document provides a detailed
protocol for the preparation, storage, and handling of NADPH tetrasodium salt stock solutions
to ensure their stability and optimal performance.

Quantitative Data Summary

A comprehensive summary of the key quantitative data for NADPH tetrasodium salt is
presented in the table below for easy reference.
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Parameter Value Source(s)
Molecular Weight 833.35 g/mol [1112][3]
Solubility in Water ~50 mg/mL to 100 mg/mL [4115][6]
Recommended Storage (Solid) -20°C [41051[7]

Recommended Storage (Stock  -20°C (short-term, weeks) to

[4181e]

Solution) -80°C (long-term, months)

Optimal pH for Stability Slightly alkaline (pH 8) [8]

Experimental Protocol

This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of
NADPH tetrasodium salt. This concentration is suitable for a wide range of applications and
can be easily diluted to the desired working concentration.

Materials and Equipment

e NADPH Tetrasodium Salt (=95% purity)[1]

¢ 10 mM Tris-HCI buffer, pH 8.0

* Nuclease-free water

e Microcentrifuge tubes

o Pipettes and sterile, nuclease-free pipette tips
» Vortex mixer

e -20°C and -80°C freezers

Ice bucket

Preparation of 10 mM Tris-HCI Buffer (pH 8.0)

¢ Dissolve Tris base in nuclease-free water to a final concentration of 10 mM.
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e Adjust the pH to 8.0 using hydrochloric acid (HCI).
 Sterilize the buffer by autoclaving or filtration through a 0.22 um filter.

» Store the buffer at room temperature.

Preparation of 10 mM NADPH Stock Solution

o Equilibration: Allow the vial of NADPH tetrasodium salt powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

e Weighing: Accurately weigh the required amount of NADPH tetrasodium salt. To prepare 1
mL of a 10 mM stock solution, you will need 8.33 mg of NADPH tetrasodium salt (Molecular
Weight = 833.35 g/mol ).

o Dissolution: Add the weighed NADPH powder to a sterile microcentrifuge tube. Add the
appropriate volume of 10 mM Tris-HCI buffer (pH 8.0) to achieve a final concentration of 10
mM. For example, add 1 mL of buffer for 8.33 mg of NADPH.

e Mixing: Gently vortex the tube until the NADPH is completely dissolved. Keep the solution on
ice during this process to minimize degradation.[8]

» Aliquoting: Immediately after dissolution, aliquot the stock solution into smaller, single-use
volumes (e.g., 20 pL or 50 pL) in sterile microcentrifuge tubes. This is crucial to avoid
repeated freeze-thaw cycles, which can lead to significant degradation of NADPH.[8][9]

o Storage: Store the aliquots at -20°C for short-term use (up to a few weeks) or at -80°C for
long-term storage (several months).[4][8] Protect the solution from light.[7]

Note on Stability: NADPH solutions are susceptible to degradation, particularly in acidic
conditions and in the presence of phosphate or acetate buffers.[8][10][11] The rate of
degradation is also increased by higher temperatures.[10][11] Therefore, it is strongly
recommended to prepare fresh solutions and handle them on ice. The use of distilled water
without buffering is not recommended as its pH can be slightly acidic.[8]

Visualization of the Experimental Workflow
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The following diagram illustrates the key steps in the preparation of the NADPH tetrasodium

salt stock solution.
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Caption: A flowchart outlining the key steps for preparing a stable NADPH tetrasodium salt
stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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